1h-Indazole-1-carboxylic acid,3-(3-fluorophenyl)-5-(iodomethyl)-,1,1-dimethylethyl ester

• Molecular Formula: C19H18FIN2O2
• Molecular Weight: 452.3 g/mol
• IUPAC Name: tert-butyl 3-(3-fluorophenyl)-5-(iodomethyl)indazole-1-carboxylate
• InChI: InChI=1S/C19H18FIN2O2/c1-19(2,3)25-18(24)23-16-8-7-12(11-21)9-15(16)17(22-23)13-5-4-6-14(20)10-13/h4-10H,11H2,1-3H3
• InChI Key: MUKHNZCEZHCXJW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2=C(C=C(C=C2)CI)C(=N1)C3=CC(=CC=C3)F

Description

1h-Indazole-1-carboxylic acid,3-(3-fluorophenyl)-5-(iodomethyl)-,1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C19H18FIN2O2 and its molecular weight is 452.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 500 mg of tert-butyl 5-(chloromethyl)-3-(3-fluorophenyl)-1H-1-indazolecarboxylate produced in Production Example I-24-b in 2.5 ml acetone was added 218 mg of sodium iodide, and the mixture was stirred at room temperature for 2 hours. After filtering off the resulting sodium chloride through Celite, the solvent was evaporated, to give 638 mg of the title compound as bright yellow crystals.

Synthesis routes and methods II

Procedure details